3-Methyl-1-(2-propan-2-yloxyacetyl)piperidine-2-carboxylic acid

• IUPAC Name: 3-methyl-1-(2-propan-2-yloxyacetyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C12H21NO4/c1-8(2)17-7-10(14)13-6-4-5-9(3)11(13)12(15)16/h8-9,11H,4-7H2,1-3H3,(H,15,16)
• InChI Key: MVHMGTCTCDGIDK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1C(=O)O)C(=O)COC(C)C
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol

Description

3-Methyl-1-(2-propan-2-yloxyacetyl)piperidine-2-carboxylic acid, also known as MPAC, is a chemical compound that has been widely used in scientific research. MPAC is a piperidine derivative that has shown promising results in various studies conducted on its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(2-propan-2-yloxyacetyl)piperidine-2-carboxylic acid involves the inhibition of certain enzymes and receptors in the nervous system. This compound has been shown to bind to the active site of acetylcholinesterase and butyrylcholinesterase, preventing the breakdown of acetylcholine and other neurotransmitters. This inhibition leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in improved cognitive function. Additionally, this compound has been shown to modulate the activity of nicotinic acetylcholine receptors, which are involved in the regulation of synaptic transmission.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to inhibit the activity of certain enzymes and receptors in the nervous system. This compound has been shown to improve cognitive function in animal models of Alzheimer's disease by increasing the concentration of neurotransmitters in the synaptic cleft. Additionally, this compound has been shown to modulate the activity of nicotinic acetylcholine receptors, leading to changes in synaptic transmission.

Advantages and Limitations for Lab Experiments

3-Methyl-1-(2-propan-2-yloxyacetyl)piperidine-2-carboxylic acid has several advantages as a tool for scientific research. It has a high yield and purity, making it easy to synthesize and use in experiments. Additionally, this compound has been extensively studied and has a well-established mechanism of action, making it a reliable tool for the study of certain biological processes. However, there are also limitations to the use of this compound in lab experiments. This compound has been shown to have some toxicity in animal models, which may limit its use in certain experiments. Additionally, the effects of this compound may vary depending on the species and experimental conditions used, which may limit its generalizability to other systems.

Future Directions

There are several future directions for the study of 3-Methyl-1-(2-propan-2-yloxyacetyl)piperidine-2-carboxylic acid. One potential direction is the development of new compounds that are structurally similar to this compound but have improved efficacy and safety profiles. Additionally, the role of this compound in the modulation of other biological processes, such as inflammation and oxidative stress, could be explored. Finally, the potential therapeutic applications of this compound in the treatment of neurological disorders, such as Alzheimer's disease, could be further investigated.
Conclusion:
In conclusion, this compound, or this compound, is a promising tool for scientific research. Its synthesis method is efficient and reliable, and its mechanism of action has been well-established. This compound has been shown to have several biochemical and physiological effects related to its ability to inhibit certain enzymes and receptors in the nervous system. While there are some limitations to its use in lab experiments, there are also several future directions for the study of this compound, including the development of new compounds and the exploration of its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-Methyl-1-(2-propan-2-yloxyacetyl)piperidine-2-carboxylic acid involves the reaction of piperidine-2-carboxylic acid with 2-propan-2-yloxyacetyl chloride in the presence of a base, such as triethylamine. The resulting product is then treated with methyl iodide to yield this compound. This synthesis method has been reported to have a high yield and purity, making it a preferred method for the production of this compound.

Scientific Research Applications

3-Methyl-1-(2-propan-2-yloxyacetyl)piperidine-2-carboxylic acid has been extensively used in scientific research as a tool to study the function of certain biological processes. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. This inhibition has been linked to the improvement of cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been used to study the role of certain receptors, such as the nicotinic acetylcholine receptor, in the modulation of synaptic transmission.